![molecular formula C16H15N5O B6513190 N-(3-{3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}phenyl)cyclopropanecarboxamide CAS No. 108810-84-0](/img/structure/B6513190.png)
N-(3-{3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}phenyl)cyclopropanecarboxamide
Cat. No. B6513190
Key on ui cas rn:
108810-84-0
M. Wt: 293.32 g/mol
InChI Key: XOLFZVAYIXLMDO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04767765
Procedure details
To a solution of 7.6 g of 3-methyl-6-(3-aminophenyl)-1,2,4-triazolo[4,3-b]-pyridazine in 1.5 liters of dichloromethane was added 6 ml of N,N-diisopropylethylamine and 3.1 ml of cyclopropane carboxylic acid chloride. The solution was stirred at room temperature for 4 hours, washed with 200 ml of saturated sodium bicarbonate solution, dried and the solvent removed in vacuo. The residue was crystallized from dichloromethanehexane to give 2.24 g of tan crystals, mp 255°-258° C. A sample recrystallized from dichloromethane-hexane gave white crystals, mp 259°-262° C.
Quantity
7.6 g
Type
reactant
Reaction Step One
Identifiers
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REACTION_CXSMILES
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[CH3:1][C:2]1[N:6]2[N:7]=[C:8]([C:11]3[CH:16]=[CH:15][CH:14]=[C:13]([NH2:17])[CH:12]=3)[CH:9]=[CH:10][C:5]2=[N:4][N:3]=1.C(N(CC)C(C)C)(C)C.[CH:27]1([C:30](Cl)=[O:31])[CH2:29][CH2:28]1>ClCCl>[CH3:1][C:2]1[N:6]2[N:7]=[C:8]([C:11]3[CH:12]=[C:13]([NH:17][C:30]([CH:27]4[CH2:29][CH2:28]4)=[O:31])[CH:14]=[CH:15][CH:16]=3)[CH:9]=[CH:10][C:5]2=[N:4][N:3]=1
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Inputs
Step One
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Name
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|
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Quantity
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7.6 g
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Type
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reactant
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Smiles
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CC1=NN=C2N1N=C(C=C2)C2=CC(=CC=C2)N
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Name
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Quantity
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6 mL
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Type
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reactant
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Smiles
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C(C)(C)N(C(C)C)CC
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Name
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Quantity
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3.1 mL
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Type
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reactant
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Smiles
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C1(CC1)C(=O)Cl
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Name
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Quantity
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1.5 L
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Type
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solvent
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Smiles
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ClCCl
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
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The solution was stirred at room temperature for 4 hours
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
WASH
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Type
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WASH
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Details
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washed with 200 ml of saturated sodium bicarbonate solution
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CUSTOM
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Type
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CUSTOM
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Details
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dried
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CUSTOM
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Type
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CUSTOM
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Details
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the solvent removed in vacuo
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CUSTOM
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Type
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CUSTOM
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|
Details
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The residue was crystallized from dichloromethanehexane
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Outcomes
Product
Details
Reaction Time |
4 h |
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Name
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|
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Type
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product
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Smiles
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CC1=NN=C2N1N=C(C=C2)C=2C=C(C=CC2)NC(=O)C2CC2
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 2.24 g |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
